3-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 3-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C18H22N4O3/c1-12-13(2)20-11-21-17(12)25-10-14-5-8-22(9-6-14)18(24)15-4-3-7-19-16(15)23/h3-4,7,11,14H,5-6,8-10H2,1-2H3,(H,19,23)
• InChI Key: VEBASQJWNQQKPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)C(=O)C3=CC=CNC3=O)C
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

3-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on the synthesis of novel compounds utilizing derivatives similar to 3-(4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidine-1-carbonyl)pyridin-2(1H)-one. Studies include the synthesis of isoxazolines and isoxazoles via [3+2] cycloaddition, highlighting the utility of such derivatives in generating new chemical entities with potential biological activities (Rahmouni et al., 2014). Similarly, the synthesis of pyrimidine linked pyrazole heterocyclics has been explored for their insecticidal and antibacterial potential, showcasing the application of pyrimidine derivatives in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Anticancer Research

Significant work has been done in anticancer research, with the synthesis of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. These compounds were evaluated for their anti-angiogenic and DNA cleavage activities, showing promise as anticancer agents by inhibiting blood vessel formation and interacting with DNA (Kambappa et al., 2017).

Antimicrobial Applications

Thiazolidinone derivatives synthesized from triazine-based compounds, linked with 1-pyridin-2-yl-piperazine, have been evaluated for their antimicrobial activity against various bacteria and fungi, further demonstrating the versatility of pyrimidine derivatives in the development of new antimicrobial agents (Patel et al., 2012).